Cas no 159152-11-1 (5-(4-Bromophenyl)dipyrromethane)

• Product Name: 5-(4-Bromophenyl)dipyrromethane
• CAS No: 159152-11-1
• MF: C₁₅H₁₃BrN₂
• MW: 301.181122541428
• MDL: MFCD08669616
• CID: 890641
• PubChem ID: 11833529
• Update Time: 2025-05-28

5-(4-Bromophenyl)dipyrromethane Chemical and Physical Properties

Names and Identifiers

• 5-(4-Bromophenyl)dipyrromethane
• 1H-Pyrrole, 2,2'-[(4-bromophenyl)methylene]bis-
• 5-(4-bromophenyl)-dipyrromethane
• 5-(4-bromophenyl)dipyrrylmethane
• AG-E-08481
• AGN-PC-00H3NP
• C-1927
• CTK4C9975
• meso-(4-bromophenyl)di(pyrrol-2-yl)methane
• meso-(4-bromophenyl)dipyrromethane
• meso-(p-bromophenyl)dipyrromethane
• SureCN440120
• 4-(Dipyrrol-2-yl)methylbromobenzene
• 159152-11-1
• SB63663
• CS-0447486
• doi:10.14272/SJDXTHJAKNMBFS-UHFFFAOYSA-N.1
• 10.14272/SJDXTHJAKNMBFS-UHFFFAOYSA-N.1
• 2,2 inverted exclamation mark -[(4-Bromophenyl)methylene]bis(1H-pyrrole)
• 2-[(4-BROMOPHENYL)(1H-PYRROL-2-YL)METHYL]-1H-PYRROLE
• 2,2'-[(4-Bromophenyl)methylene]bis(1H-pyrrole)
• AKOS025394408
• DTXSID90474216
• SCHEMBL440120
• MFCD08669616
• SY068098
• 2,2'-((4-Bromophenyl)methylene)bis(1H-pyrrole)
• 4-bromophenyl dipyrromethane
• J-009569
• 2-[(4-bromophenyl)-(1H-pyrrol-2-yl)methyl]-1H-pyrrole

• MDL： MFCD08669616
• Inchi： 1S/C15H13BrN2/c16-12-7-5-11(6-8-12)15(13-3-1-9-17-13)14-4-2-10-18-14/h1-10,15,17-18H
• InChI Key： SJDXTHJAKNMBFS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1=CC=CN1)C1=CC=CN1

Computed Properties

• Exact Mass: 300.02629
• Monoisotopic Mass: 300.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 31.6Ų

Experimental Properties

• PSA: 31.58

Additional information on 5-(4-Bromophenyl)dipyrromethane

Comprehensive Analysis of 5-(4-Bromophenyl)dipyrromethane (CAS No. 159152-11-1): Properties, Applications, and Industry Trends

5-(4-Bromophenyl)dipyrromethane (CAS No. 159152-11-1) is a specialized organic compound widely recognized for its role as a key intermediate in the synthesis of porphyrin derivatives and advanced materials. With the growing demand for functional dyes, organic electronics, and photodynamic therapy agents, this compound has garnered significant attention in both academic and industrial research. Its unique molecular structure, featuring a bromophenyl group and a dipyrromethane backbone, enables versatile reactivity, making it invaluable for designing supramolecular architectures and light-harvesting systems.

Recent studies highlight the compound's relevance in sustainable chemistry and green synthesis, aligning with global trends toward eco-friendly production methods. Researchers are exploring its potential in metal-organic frameworks (MOFs) and sensor technologies, addressing common search queries like "How to optimize dipyrromethane synthesis?" or "Applications of bromophenyl derivatives in material science." The 4-bromophenyl substitution enhances stability and facilitates further functionalization, a feature highly sought after in pharmaceutical intermediates and optoelectronic devices.

From a technical perspective, 5-(4-Bromophenyl)dipyrromethane exhibits excellent solubility in common organic solvents such as dichloromethane (DCM) and tetrahydrofuran (THF), simplifying its integration into multi-step synthetic routes. Analytical techniques like NMR spectroscopy and high-performance liquid chromatography (HPLC) are routinely employed to verify its purity, a critical factor for applications requiring high precision. Industry professionals frequently search for "CAS 159152-11-1 suppliers" or "dipyrromethane derivative stability data," underscoring the need for reliable technical documentation.

The compound's role in emerging technologies is another hot topic. For instance, its derivatives are being investigated for use in organic photovoltaics (OPVs) and non-linear optical materials, responding to the surge in renewable energy research. Additionally, its compatibility with click chemistry protocols makes it a candidate for bioconjugation projects, a trending area in drug delivery systems. These applications address frequently asked questions such as "Can dipyrromethanes improve solar cell efficiency?" or "Bromophenyl compounds in biomedical imaging."

Quality control and scalability remain pivotal concerns for manufacturers. Rigorous batch-to-batch consistency and adherence to Good Manufacturing Practices (GMP) ensure the compound meets the stringent requirements of high-value research and industrial production. Suppliers often provide technical datasheets with detailed spectral data (e.g., ¹H/¹³C NMR, MS) to support end-users in their workflows, a practice highly valued in peer-reviewed publications.

In summary, 5-(4-Bromophenyl)dipyrromethane (CAS No. 159152-11-1) stands at the intersection of innovation and practicality, driven by its adaptability across diverse fields. As interest grows in tailored molecular designs and energy-efficient synthesis, this compound is poised to play an even greater role in shaping future scientific breakthroughs.